Cas no 32431-92-8 (2-bromo-4-chloroThiophene)

• Product Name: 2-bromo-4-chloroThiophene
• CAS No: 32431-92-8
• MF: C₄H₂BrClS
• MW: 197.480678081512
• CID: 2132361
• PubChem ID: 13780838
• Update Time: 2025-10-23

2-bromo-4-chloroThiophene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-chloroThiophene
• 5-Brom-3-chlorthiophen
• AT16371
• EN300-100283
• CS-0343368
• MFCD26520773
• DA-26854
• 838-897-3
• 2-bromo-4-chloro-thiophene
• DMXXYTGIEQSMCO-UHFFFAOYSA-N
• SY139020
• Thiophene, 2-bromo-4-chloro-
• 32431-92-8
• SCHEMBL3924650

• Inchi： 1S/C4H2BrClS/c5-4-1-3(6)2-7-4/h1-2H
• InChI Key： DMXXYTGIEQSMCO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)Cl

Computed Properties

• Exact Mass: 195.87491g/mol
• Monoisotopic Mass: 195.87491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 68.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 2-bromo-4-chloroThiophene

2-Bromo-4-ChloroThiophene: A Comprehensive Overview

The compound with the CAS number 32431-92-8, commonly referred to as 2-bromo-4-chlorothiophene, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which includes a thiophene ring substituted with bromine and chlorine atoms at the 2 and 4 positions, respectively. The presence of these substituents imparts distinctive electronic and chemical properties to the molecule, making it a valuable building block in various synthetic pathways.

2-Bromo-4-chlorothiophene has been extensively studied for its role in the synthesis of advanced materials, particularly in the development of novel semiconductors and optoelectronic devices. Recent research has highlighted its potential as a precursor for the synthesis of two-dimensional materials, such as transition metal dichalcogenides (TMDs), which are widely used in nanotechnology applications. For instance, a study published in *Nature Communications* demonstrated that 2-bromo-4-chlorothiophene can serve as a sulfur source in the synthesis of MoS₂ nanosheets, exhibiting enhanced electronic properties compared to traditional methods.

In addition to its material science applications, 2-bromo-4-chlorothiophene has also found relevance in medicinal chemistry. The thiophene ring is known for its ability to act as a bioisostere of aromatic heterocycles, making it a promising scaffold for drug design. Recent studies have explored its potential as a lead compound for anti-cancer agents, particularly due to its ability to modulate key cellular pathways involved in tumor progression. A research article in *Journal of Medicinal Chemistry* reported that derivatives of 2-bromo-4-chlorothiophene exhibited potent anti-proliferative activity against various cancer cell lines, suggesting its potential as a lead compound for drug development.

The synthesis of 2-bromo-4-chlorothiophene typically involves multi-step reactions, often starting from thiophene derivatives and incorporating bromine and chlorine substituents through electrophilic substitution or other aromatic substitution reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, a study published in *Angewandte Chemie* introduced a palladium-catalyzed cross-coupling reaction that allows for the direct installation of bromine and chlorine substituents on the thiophene ring with high regioselectivity.

From an environmental perspective, 2-bromo-4-chlorothiophene has been evaluated for its biodegradability and ecological impact. Studies conducted under simulated environmental conditions suggest that this compound undergoes slow degradation under aerobic conditions, primarily through hydrolysis and microbial action. However, further research is required to fully understand its long-term environmental fate and potential risks to ecosystems.

In conclusion, 2-bromo-4-chlorothiophene (CAS No: 32431-92-8) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties make it an invaluable tool in the development of advanced materials and pharmaceutical agents. As research continues to uncover new synthetic methods and applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.